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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 140 chloride

Cat. No.: B15568567

An in-depth guide to Antibacterial Agent 140 Chloride (Ru2), a novel photosensitizer for the
targeted detection and elimination of Gram-positive bacteria.

Introduction

Antibacterial agent 140 chloride, referred to in scientific literature as Ru2, is a pioneering
ruthenium-based photosensitizer with aggregation-induced emission (AIEgen) properties.[1][2]
This compound has demonstrated significant potential for both the detection and treatment of
infections caused by Gram-positive (G+) bacteria.[1][2] Its unique mechanism of action involves
a specific interaction with lipoteichoic acids (LTA) present in the cell walls of Gram-positive
bacteria, leading to selective accumulation and light-activated antibacterial activity.[1][2] This
technical guide provides a comprehensive overview of the chemical properties, mechanism of
action, and experimental data related to Antibacterial Agent 140 Chloride.

Chemical Properties

While the exact CAS number for "Antibacterial agent 140 chloride" is not publicly available, it
is identified as a multifunctional ruthenium (1) polypyridine complex. The molecular formula is
reported as C61H44CI2N8Ru.[3]

Mechanism of Action: Selective Targeting and
Photodynamic Therapy

The antibacterial activity of agent 140 chloride is twofold, combining selective targeting of
Gram-positive bacteria with light-induced cytotoxicity.
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1. Selective Recognition of Gram-Positive Bacteria: The agent exhibits a unique selectivity for
Gram-positive bacteria due to its interaction with lipoteichoic acids (LTA), a major component of
their cell walls.[1][2] This interaction leads to the accumulation of the agent on the bacterial
membrane.

2. Aggregation-Induced Emission (AIE): Upon accumulation on the bacterial surface, the agent
undergoes aggregation, which activates its AIE properties. This results in luminescence,
allowing for the specific staining and detection of Gram-positive bacteria.[2]

3. Photodynamic Therapy (PDT): When exposed to light, the accumulated agent acts as a
photosensitizer, generating reactive oxygen species (ROS). These highly reactive molecules
induce oxidative stress, leading to damage of cellular components and ultimately bacterial cell
death. This phototoxic effect is the basis for its potent antibacterial activity under light
irradiation.[1][2]

Below is a diagram illustrating the proposed mechanism of action:
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Mechanism of Action of Antibacterial Agent 140 Chloride
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General In Vitro Antibacterial Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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